Cas no 1806052-13-0 (6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine
• CAS No: 1806052-13-0
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4860211
• Update Time: 2025-05-24

6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-3-1-2(11)4(5(8)9)6(10)12-3/h1,5H
• InChI Key： LSYARFLPIRUAOT-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine

6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine: A Comprehensive Overview

6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine, identified by the CAS number 1806052-13-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has emerged as a promising candidate in various research domains, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine is characterized by a pyridine ring substituted with bromine, difluoromethyl, fluoro, and iodine groups at specific positions. These substituents not only enhance the compound's stability but also confer it with unique electronic and steric properties. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, making it a valuable tool in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders.

One of the most intriguing aspects of 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine is its ability to act as a scaffold for further chemical modifications. Researchers have exploited this property to synthesize a wide range of derivatives, each with distinct biological activities. For instance, certain derivatives have shown potent anti-inflammatory properties, while others have demonstrated remarkable antioxidant capabilities. These findings underscore the versatility of this compound in addressing diverse biomedical challenges.

In addition to its biomedical applications, 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have leveraged the compound's ability to facilitate efficient charge transport, paving the way for next-generation electronic devices with enhanced performance and energy efficiency.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These methods not only improve the scalability of the synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

From a toxicological perspective, 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine has been subjected to rigorous safety assessments to evaluate its potential risks to human health and the environment. Preliminary studies indicate that the compound exhibits low toxicity at typical exposure levels, making it suitable for use in applications where human contact is anticipated. However, further long-term studies are warranted to fully characterize its safety profile.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-fluoro-4-iodopyridine, with its distinctive chemical structure and versatile properties, represents a groundbreaking advancement in modern chemistry. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its immense potential in driving innovation across these fields. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly pivotal role in shaping future advancements in science and technology.